Cas no 2385117-96-2 (2-Fluoro-6-methoxyterephthalaldehyde)

• Product Name: 2-Fluoro-6-methoxyterephthalaldehyde
• CAS No: 2385117-96-2
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 6794807
• PubChem ID: 164895146
• Update Time: 2025-10-10

2-Fluoro-6-methoxyterephthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 2385117-96-2
• 2-Fluoro-6-methoxyterephthalaldehyde
• MFCD34763101

• Inchi： 1S/C9H7FO3/c1-13-9-3-6(4-11)2-8(10)7(9)5-12/h2-5H,1H3
• InChI Key： SGJVMNJXFOOLET-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=CC(=C1C=O)OC

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Additional information on 2-Fluoro-6-methoxyterephthalaldehyde

2-Fluoro-6-Methoxyterephthalaldehyde: A Comprehensive Overview

2-Fluoro-6-Methoxyterephthalaldehyde (CAS No. 2385117-96-2) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique structure and functional groups, has emerged as a valuable building block in the synthesis of advanced materials and bioactive molecules. In this article, we delve into the properties, applications, and recent advancements associated with 2-Fluoro-6-Methoxyterephthalaldehyde, providing a comprehensive understanding of its significance in modern chemical research.

The chemical structure of 2-Fluoro-6-Methoxyterephthalaldehyde consists of a terephthalaldehyde backbone with substituents at positions 2 and 6. The fluorine atom at position 2 introduces electronic effects that enhance the compound's reactivity, while the methoxy group at position 6 contributes to its solubility and stability. This combination of functional groups makes it highly suitable for various chemical transformations, including condensation reactions, cross-coupling reactions, and polymerization processes.

Recent studies have highlighted the potential of 2-Fluoro-6-Methoxyterephthalaldehyde in the development of advanced materials. For instance, researchers have utilized this compound as a precursor for synthesizing high-performance polymers and polymeric membranes. Its ability to undergo controlled polymerization under mild conditions has made it a preferred choice for creating materials with tailored properties, such as high thermal stability and mechanical strength. These materials find applications in sectors ranging from electronics to environmental science.

In the realm of pharmacology, 2-Fluoro-6-Methoxyterephthalaldehyde has shown promise as a lead compound for drug discovery. Its unique electronic properties enable it to interact with biological targets in ways that are not achievable with traditional drug candidates. Recent research has demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Furthermore, its ability to form bioactive derivatives through modular synthesis has positioned it as a valuable tool in medicinal chemistry.

The synthesis of 2-Fluoro-6-Methoxyterephthalaldehyde involves a multi-step process that combines principles from organic synthesis and catalysis. The starting material is typically derived from terephthalic acid or its derivatives, which undergo sequential fluorination and methylation reactions to introduce the desired substituents. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of the compound with high purity.

From an environmental perspective, 2-Fluoro-6-Methoxyterephthalaldehyde exhibits favorable biodegradation characteristics under controlled conditions. Its ability to break down into non-toxic byproducts makes it an eco-friendly alternative to traditional chemicals used in industrial applications. This attribute aligns with the growing global emphasis on sustainable chemistry and green manufacturing processes.

In conclusion, 2-Fluoro-6-Methoxyterephthalaldehyde (CAS No. 2385117-96-2) is a multifaceted compound with immense potential across diverse fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, underscore its importance as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future technologies and therapeutic solutions is expected to grow significantly.